Cas no 52130-11-7 (Carbamimidothioic acid,ethyl-, ethyl ester, monohydrobromide (9CI))

• Product Name: Carbamimidothioic acid,ethyl-, ethyl ester, monohydrobromide (9CI)
• CAS No: 52130-11-7
• MF: C₅H₁₃BrN₂S
• MW: 213.139118909836
• CID: 384749
• PubChem ID: 24195856
• Update Time: 2025-04-19

Carbamimidothioic acid,ethyl-, ethyl ester, monohydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,ethyl-, ethyl ester, monohydrobromide (9CI)
• ethyl N'-ethylcarbamimidothioate,hydrobromide
• NSC202975
• NSC-202975
• Ethyl N'-ethylcarbamimidothioate--hydrogen bromide (1/1)
• 52130-11-7
• DTXSID10638732

• Inchi： 1S/C5H12N2S.BrH/c1-3-7-5(6)8-4-2;/h3-4H2,1-2H3,(H2,6,7);1H
• InChI Key： GKHPIMSWLLQUMS-UHFFFAOYSA-N
• SMILES： Br.S(/C(/N)=N\CC)CC

Computed Properties

• Exact Mass: 132.07226
• Monoisotopic Mass: 211.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Melting Point: 78-79 ºC
• PSA: 38.38
• LogP: 2.73250